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Compound of Interest

Compound Name: Geranyl propionate

Cat. No.: B1618796 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Introduction

Geranyl propionate is an organic compound, an ester, that is a component of some essential

oils and is also used as a fragrance and flavoring agent.[1][2] Its chemical formula is

C13H22O2, with a molecular weight of 210.31 g/mol .[3][4] Gas chromatography-mass

spectrometry (GC-MS) is a powerful analytical technique ideal for the separation, identification,

and quantification of volatile and semi-volatile compounds like geranyl propionate in complex

mixtures such as essential oils.[5][6] This application note provides a detailed protocol for the

analysis of geranyl propionate using GC-MS.

Key Applications:

Quality Control: Ensuring the purity and consistency of essential oils and fragrance

formulations.[5][7]

Adulteration Detection: Identifying the presence of synthetic or undesirable compounds.[5]

Research and Development: Investigating the chemical composition of natural products and

developing new formulations.[5]
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Experimental Protocol
This protocol outlines the steps for sample preparation and GC-MS analysis for the

identification and quantification of geranyl propionate.

1. Materials and Reagents

Geranyl Propionate Standard: Analytical grade, purity >95%

Solvent: Methanol or Hexane (GC grade)

Sample: Essential oil or fragrance formulation containing geranyl propionate

Micropipettes and Vials: Appropriate for GC-MS autosampler

2. Sample Preparation

Standard Solution Preparation: Prepare a stock solution of geranyl propionate (e.g., 1000

µg/mL) in the chosen solvent. Create a series of calibration standards by serially diluting the

stock solution to concentrations ranging from 1 to 100 µg/mL.

Sample Preparation: Dilute the essential oil or fragrance sample in the solvent. A typical

dilution is 1 µL of the sample in 1 mL of solvent.[8] The dilution factor may need to be

adjusted based on the expected concentration of geranyl propionate.

Internal Standard (Optional but Recommended for Quantification): For accurate

quantification, add a known concentration of an internal standard to all calibration standards

and samples. The internal standard should be a compound that is not present in the sample

and has similar chemical properties to geranyl propionate.

3. GC-MS Instrumentation and Conditions

The following are typical GC-MS parameters for the analysis of essential oils. These may need

to be optimized for your specific instrument and application.
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Parameter Value

Gas Chromatograph Agilent 8890 GC or similar

Mass Spectrometer Agilent 5977C MSD or similar

Column
HP-5MS (30 m x 0.25 mm, 0.25 µm) or

equivalent non-polar column

Carrier Gas Helium or Hydrogen[9]

Flow Rate 1.0 mL/min

Injection Volume 1 µL

Injector Temperature 250°C

Split Ratio 50:1

Oven Temperature Program

Initial temperature of 60°C, hold for 2 minutes,

ramp to 240°C at a rate of 3°C/minute, and hold

for 5 minutes.[8]

MS Source Temperature 230°C

MS Quadrupole Temperature 150°C

Ionization Mode Electron Ionization (EI)

Ionization Energy 70 eV

Mass Scan Range 40-400 amu

Data Presentation
Quantitative Data Summary

The identification of geranyl propionate is based on its retention time and the fragmentation

pattern in the mass spectrum. The following table summarizes the expected mass spectral data

for geranyl propionate.
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Retention Time
(min)

Compound Molecular Ion (m/z)
Key Fragment Ions
(m/z) and Relative
Abundance

Compound specific Geranyl Propionate 210

93 (100%), 69 (52%),

68 (34%), 121 (28%),

136 (27%)[10]

Note: Retention time will vary depending on the specific GC column and conditions used.

Experimental Workflow Diagram
The following diagram illustrates the logical workflow for the GC-MS analysis of geranyl
propionate.
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Prepare Geranyl Propionate Standards
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Click to download full resolution via product page

Caption: Workflow for Geranyl Propionate Analysis by GC-MS.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 6 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1618796?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

